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Compound of Interest

Compound Name: 2-lodo-4-methylbenzoic acid

Cat. No.: B1587636

An In-Depth Technical Guide to 2-lodo-4-methylbenzoic Acid: Commercial Availability,
Synthesis, and Applications

Introduction

2-lodo-4-methylbenzoic acid (CAS No. 1829-21-6) is a substituted aromatic carboxylic acid
that serves as a pivotal building block in modern organic synthesis.[1] Its unique structural
features—a carboxylic acid group for derivatization and an iodine atom that acts as a versatile
synthetic handle—make it a valuable intermediate for researchers, particularly those in
medicinal chemistry and drug development. The strategic placement of the iodo and methyl
groups on the benzoic acid scaffold allows for the regio-controlled synthesis of complex
molecular architectures. This guide provides a comprehensive overview of its commercial
availability, key physicochemical properties, synthetic methodologies, and critical applications,
with a focus on its role in the pharmaceutical industry.

Commercial Availability and Sourcing

2-lodo-4-methylbenzoic acid is readily available from a variety of chemical suppliers, catering
to both small-scale research and larger-scale development needs. Purity levels typically range
from 95% to over 99%, ensuring suitability for sensitive synthetic applications. When sourcing
this reagent, it is crucial to consider purity, quantity, and supplier reliability to ensure
reproducible experimental outcomes.

Table 1. Commercial Supplier Overview for 2-lodo-4-methylbenzoic Acid
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Supplier Purity Levels Offered Common Packaging Sizes

Ambeed, Inc. 95% Custom

Hangzhou J&H Chemical Co.,

99% 500g
Ltd.
HANGZHOU LEAP CHEM

98% 1kg
CO., LTD.
Win-Win Chemical CO.,

o 98% 59

Limited
Career Henan Chemical Co. 98% (Industrial grade) 10g
AChemBlock 95% Custom

This table is a representative sample and not exhaustive. Researchers should verify current
stock and purity with individual suppliers.[2][3]

Physicochemical Properties and Spectroscopic
Profile

A thorough understanding of the compound's physical and spectroscopic properties is essential
for its correct identification and use in synthetic protocols.

Table 2: Key Physicochemical Properties
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Property Value Reference
CAS Number 1829-21-6

Molecular Formula CsH7102 [1]
Molecular Weight 262.04 g/mol [11[2]
Appearance Solid

Keep in a dark place, sealed in

Storage
dry, 2-8°C

Dissociation Constant 4.22 at 25 °C

Spectroscopic analysis is the cornerstone of structural verification. While complete spectral
data for 2-lodo-4-methylbenzoic acid should be obtained from the supplier's Certificate of
Analysis (CoA), typical analytical data includes *H NMR, 13C NMR, and Mass Spectrometry.[1]
For illustrative purposes, the *H NMR data for the related isomer, 2-lodo-5-methylbenzoic acid,
is presented below, as it showcases the characteristic shifts expected for this class of

compounds.[4]

Table 3: Representative *H NMR Data for an Isomer (2-lodo-5-methylbenzoic acid)

. . Coupling
Proton Chemical Shift o
. Multiplicity Constant (J) Solvent
Assignment (0) [ppm]
[HZ]
H-6 7.91 Doublet (d) 8.2 CDCls
H-4 7.84 Doublet (d) 1.8 CDCls
Doublet of
H-3 7.02 8.2,1.8 CDCls
doublets (dd)
-CHs 2.36 Singlet (s) - CDCls

Note: Data is for the isomer 2-lodo-5-methylbenzoic acid and serves as an example.[4] The

carboxylic acid proton is often broad and its position is variable.
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Synthetic Pathways: A Technical Protocol

The synthesis of iodinated benzoic acids often proceeds via a Sandmeyer-type reaction,
starting from the corresponding aminobenzoic acid. This classic and reliable method involves
diazotization of the amine followed by displacement with an iodide salt.

Workflow for the Synthesis of lodo-Methylbenzoic Acids
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Caption: General synthetic workflow for 2-lodo-4-methylbenzoic acid.

Detailed Experimental Protocol (General Method)
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This protocol is a generalized procedure based on the synthesis of related iodo-aromatic
compounds.[5][6]

¢ Diazotization:

o Suspend the starting material, 2-Amino-4-methylbenzoic acid, in a solution of dilute
hydrochloric acid in a reaction vessel.

o Cool the suspension to 0-5°C in an ice bath with constant stirring.

o Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO2) dropwise, ensuring
the temperature remains below 5°C.

o Continue stirring the mixture at this temperature for an additional 25-30 minutes after the
addition is complete to ensure full formation of the diazonium salt.

 lodide Displacement:

o In a separate flask, dissolve potassium iodide (KI) in water.

o Add this potassium iodide solution dropwise to the cold diazonium salt suspension.
Effervescence (release of N2 gas) will be observed.

o After the addition is complete, allow the mixture to warm to room temperature and then
heat gently (e.g., at reflux) for 1-2 hours to drive the reaction to completion.[5]

o Work-up and Purification:

o Cool the reaction mixture to room temperature.

o If a precipitate (the crude product) has formed, collect it by vacuum filtration.

o To remove excess iodine, wash the crude product with an agueous solution of sodium
thiosulfate until the color disappears.[5]

o Further purification can be achieved by dissolving the crude solid in a suitable organic
solvent like ether, washing with water and brine, drying over anhydrous sodium sulfate,
and concentrating under reduced pressure.[5]
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o The final product can be obtained in high purity through recrystallization from an
appropriate solvent system (e.g., ethanol/water).

Applications in Research and Drug Development

The true value of 2-lodo-4-methylbenzoic acid lies in its utility as a versatile intermediate. The
lodine atom is an excellent leaving group for transition-metal-catalyzed cross-coupling
reactions, while the carboxylic acid moiety provides a site for amidation or esterification.

Key Synthetic Transformations:

e Cross-Coupling Reactions: The C-I bond is highly reactive in Suzuki, Sonogashira, Heck,
and Buchwald-Hartwig amination reactions, allowing for the facile introduction of aryl,
alkynyl, alkenyl, and amino groups, respectively. This is a cornerstone of modern drug
discovery for building molecular complexity.

o Amide Bond Formation: The carboxylic acid can be readily converted to an amide by
coupling with a primary or secondary amine using standard coupling reagents (e.g., EDC,
HATU). This is one of the most common linkages found in pharmaceutical agents.

« Esterification: Reaction with an alcohol under acidic conditions (Fischer esterification) or via
an acid chloride intermediate yields the corresponding ester.

Role as a Pharmaceutical Building Block

Isomers of iodo-methylbenzoic acid are critical in the synthesis of major pharmaceuticals. For
instance, 5-lodo-2-methylbenzoic acid is a key intermediate in the production of Canagliflozin,
a medication for managing type 2 diabetes.[7] Similarly, 2-lodo-5-methylbenzoic acid is a
documented precursor in the synthesis of Suvorexant, a dual orexin receptor antagonist for
treating insomnia.[8] These examples underscore the importance of this class of compounds in
constructing the core scaffolds of pharmacologically active molecules.
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Caption: Logical workflow from building block to complex pharmaceutical agent.

Safety, Handling, and Storage

As with any chemical reagent, proper handling and storage of 2-lodo-4-methylbenzoic acid
are paramount for safety.

e Hazards: The compound may cause an allergic skin reaction, skin irritation, and serious eye
irritation.[9][10] It is also considered harmful to aquatic life.

o Personal Protective Equipment (PPE): Always wear appropriate protective gloves, safety
goggles, and a lab coat.[10][11] If dust formation is likely, use respiratory protection.[11]

» Handling: Handle in a well-ventilated area, such as a fume hood. Avoid breathing dust and
prevent contact with skin and eyes.[9][12] Wash hands thoroughly after handling.[12]
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][12] For
long-term stability, keep in a dark place at refrigerated temperatures (2-8°C).

Conclusion

2-lodo-4-methylbenzoic acid is a commercially accessible and highly valuable reagent for
chemical synthesis. Its dual functionality enables a wide range of synthetic transformations,
making it an indispensable building block for constructing complex organic molecules. For
researchers and professionals in drug development, a firm grasp of its properties, synthetic
routes, and safe handling procedures is essential for leveraging its full potential in the creation
of novel therapeutics and functional materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial availability of 2-lodo-4-methylbenzoic acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587636#commercial-availability-of-2-iodo-4-
methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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